Cas no 51828-96-7 (Calcium (S)-3-methyl-2-oxovalerate)
51828-96-7 structure
Product Name:Calcium (S)-3-methyl-2-oxovalerate
CAS No:51828-96-7
MF:C12H18CaO6
MW:298.345723628998
CID:56103
PubChem ID:21149466
Update Time:2025-04-18
Calcium (S)-3-methyl-2-oxovalerate Chemical and Physical Properties
Names and Identifiers
-
- Calcium (S)-3-methyl-2-oxovalerate
- Calcium alpha-ketoisoleucine (1:2)
- 3-Methyl-2-oxo-pentanoic acid calcium salt
- calcium,(3S)-3-methyl-2-oxopentanoate
- calcium (3S)-3-methyl-2-oxidanylidene-pentanoate
- EINECS 257-458-1
- Pentanoic acid,3-methyl-2-oxo-,calcium salt,(S)-(9CI)
- 85RJ2N890T
- DTXSID20199788
- W-105863
- 51828-96-7
- CALCIUM 3-METHYL-2-OXOVALERATE, (3S)-
- UNII-85RJ2N890T
- .ALPHA.-KETO-ISOLEUCINE CALCIUM SALT
- Q27269667
- calcium (3S)-3-methyl-2-oxo-pentanoate;Calcium (S)-3-methyl-2-oxopentanoate
- alpha-Ketoisoleucine acid calcium salt
- Calcium(S)-3-methyl-2-oxopentanoate
- (3S)-calcium 3-methyl-2-oxo-pentanoate
- ALPHA-KETO-ISOLEUCINE CALCIUM [WHO-DD]
- CALCIUM 3-METHYL-2-OXO-PENTANOATE, (3S)-
- KETO-ISOLEUCINE CALCIUM
- PENTANOIC ACID, 3-METHYL-2-OXO-, CALCIUM SALT, (S)-
- calcium;(3S)-3-methyl-2-oxopentanoate
- NS00088612
- alpha-Keto-isoleucine calcium salt
- A828805
- Calcium (S)-3-methyl-2-oxopentanoate
- ALPHA-KETO-ISOLEUCINE CALCIUM
-
- MDL: MFCD00002583
- Inchi: 1S/2C6H10O3.Ca/c2*1-3-4(2)5(7)6(8)9;/h2*4H,3H2,1-2H3,(H,8,9);/q;;+2/p-2/t2*4-;/m00./s1
- InChI Key: PTFSVYLXDCGPFY-SCGRZTRASA-L
- SMILES: [Ca+2].O=C(C(=O)[O-])[C@@H](C)CC.O=C(C(=O)[O-])[C@@H](C)CC
Computed Properties
- Exact Mass: 298.07300
- Monoisotopic Mass: 298.0729291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 123
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114Ų
Experimental Properties
- PSA: 86.74000
- LogP: 1.21820
Calcium (S)-3-methyl-2-oxovalerate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A450000797-25g |
Calcium (S)-3-methyl-2-oxopentanoate |
51828-96-7 | 97% | 25g |
463.54 USD | 2021-06-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737223-25g |
Calcium (s)-3-methyl-2-oxopentanoate |
51828-96-7 | 98% | 25g |
¥4945.00 | 2024-05-10 |
Calcium (S)-3-methyl-2-oxovalerate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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